Cas no 161373-81-5 (1H-Pyrazole-4-carboxylic acid, 3-(2-oxopropyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(2-oxopropyl)-1-phenyl-
• CAS No: 161373-81-5
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 1341261
• Update Time: 2024-08-17

1H-Pyrazole-4-carboxylic acid, 3-(2-oxopropyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(2-oxopropyl)-1-phenyl-

• Inchi： 1S/C13H12N2O3/c1-9(16)7-12-11(13(17)18)8-15(14-12)10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,17,18)
• InChI Key： AAFWQHOXFWJXGF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C(O)=O)C(CC(=O)C)=N1

Computed Properties

• Exact Mass: 244.08486

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 432.8±30.0 °C(Predicted)
• PSA: 72.19
• pka: 3.48±0.36(Predicted)